Cas no 2583-25-7 (Allylmalonic acid)

• Product Name: Allylmalonic acid
• CAS No: 2583-25-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD00014347
• CID: 84400
• PubChem ID: 329748193
• Update Time: 2025-07-02

Allylmalonic acid Chemical and Physical Properties

Names and Identifiers

• Allylmalonic acid
• 2-prop-2-enylpropanedioic acid
• 2-allyl malonic acid
• 2-propenyl-propanedioic acid
• 3-Butene-1,1-dicarboxylic acid
• Allyl-malonsaeure
• Buten-(3)-dicarbonsaeure-(1.1)
• Malonic acid,allyl
• 2-allylmalonic acid
• Malonic acid, allyl-
• ZDZVKPXKLLLOOA-UHFFFAOYSA-N
• Allymalonic Acid
• BCP28668
• NSC46718
• FCH963816
• Allylmalonic acid, >=98.0% (T)
• Propanedioic acid,2-(2-propen-1-yl)-
• MFCD00014347
• AKOS005206865
• FT-0622048
• 67ED308F-A2D5-4636-9C1A-3028F5423E0E
• Propanedioic acid, 2-propenyl-
• A818046
• J-016145
• CAA58325
• NS00027976
• 2583-25-7
• D94727
• 2-(2-PROPEN-1-YL)PROPANEDIOIC ACID
• UNII-59UX4PT5LH
• NSC-46718
• NSC 46718
• PROPANEDIOIC ACID, 2-(2-PROPEN-1-YL)-
• 2-(prop-2-en-1-yl)propanedioic acid
• EINECS 219-958-8
• 2-allylmalonicacid
• 59UX4PT5LH
• CS-0158010
• CHEBI:166925
• FS-4329
• 4-Methoxy-2-(trifluoromethyl)phenylboronicacid
• DTXSID30180485
• SCHEMBL31636
• DB-046780
• DTXCID40102976
• 2-ALLYL-MALONIC ACID

• MDL： MFCD00014347
• Inchi： 1S/C6H8O4/c1-2-3-4(5(7)8)6(9)10/h2,4H,1,3H2,(H,7,8)(H,9,10)
• InChI Key： ZDZVKPXKLLLOOA-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC=C)=O
• BRN： 1766382

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.1311 (rough estimate)
• Melting Point: 102-105 °C
• Boiling Point: 182.71°C (rough estimate)
• Flash Point: 171.2°C
• Refractive Index: 1.4434 (estimate)
• PSA: 74.60000
• LogP: 0.34790

Allylmalonic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on Allylmalonic acid

Recent Advances in the Study of Allylmalonic Acid (CAS: 2583-25-7): A Comprehensive Research Brief

Allylmalonic acid (CAS: 2583-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and biochemical synthesis. This brief aims to provide an updated overview of the latest research findings related to this compound, focusing on its structural properties, synthetic pathways, and potential therapeutic applications. The increasing interest in allylmalonic acid is driven by its role as a key intermediate in the synthesis of various bioactive molecules, including those with anti-inflammatory and anticancer properties.

Recent studies have explored the optimization of synthetic routes for allylmalonic acid, with a particular emphasis on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient production of allylmalonic acid using sustainable reagents, achieving a yield of over 85%. This advancement not only enhances the scalability of production but also aligns with the growing demand for environmentally friendly synthetic processes in the pharmaceutical industry.

In addition to its synthetic utility, allylmalonic acid has been investigated for its potential therapeutic effects. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of allylmalonic acid exhibit promising inhibitory activity against specific enzymes involved in tumor progression. These findings, published in Nature Chemical Biology, suggest that allylmalonic acid could serve as a scaffold for the development of novel anticancer agents. Further in vivo studies are underway to validate these results and explore the compound's pharmacokinetic properties.

The biochemical mechanisms underlying the activity of allylmalonic acid are also a subject of ongoing research. A recent paper in Cell Chemical Biology highlighted its interaction with metabolic pathways, particularly those related to fatty acid synthesis. The study identified allylmalonic acid as a modulator of key enzymes in these pathways, offering insights into its potential applications in metabolic disorders such as diabetes and obesity. These discoveries open new avenues for the repurposing of allylmalonic acid in therapeutic contexts beyond its traditional uses.

Despite these promising developments, challenges remain in the clinical translation of allylmalonic acid-based therapies. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound. Future studies should also explore the synergistic effects of allylmalonic acid with existing drugs to enhance treatment efficacy.

In conclusion, allylmalonic acid (CAS: 2583-25-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and therapeutic applications underscore its potential as a versatile building block for drug development. As research progresses, allylmalonic acid is poised to play an increasingly important role in addressing unmet medical needs and advancing the field of precision medicine.